Cas no 118136-71-3 (3-Methyl-1,2,5,6,7,8-hexahydroquinoxalin-2-one)

• Product Name: 3-Methyl-1,2,5,6,7,8-hexahydroquinoxalin-2-one
• CAS No: 118136-71-3
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 6555378
• PubChem ID: 14328307
• Update Time: 2024-03-01

3-Methyl-1,2,5,6,7,8-hexahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9621309
• EN300-7544576
• 118136-71-3
• 3-methyl-1,2,5,6,7,8-hexahydroquinoxalin-2-one
• Z3417289247
• 3-methyl-5,6,7,8-tetrahydro-1H-quinoxalin-2-one
• 3-Methyl-1,2,5,6,7,8-hexahydroquinoxalin-2-one

• Inchi： 1S/C9H12N2O/c1-6-9(12)11-8-5-3-2-4-7(8)10-6/h2-5H2,1H3,(H,11,12)
• InChI Key： BJDTUZNBSNKUPN-UHFFFAOYSA-N
• SMILES： O=C1C(C)=NC2=C(CCCC2)N1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines